Cas no 2098032-59-6 (1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole)

• Product Name: 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole
• CAS No: 2098032-59-6
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 5046385
• Update Time: 2025-07-16

1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole
• 1-prop-2-ynyl-6,7-dihydro-4H-thiopyrano[3,4-d]triazole
• 1-(Prop-2-yn-1-yl)-1,4,6,7-tetrahydrothiopyrano[3,4-d][1,2,3]triazole
• 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole

• Inchi： 1S/C8H9N3S/c1-2-4-11-8-3-5-12-6-7(8)9-10-11/h1H,3-6H2
• InChI Key： HBNMGTVQFIFJNH-UHFFFAOYSA-N
• SMILES： S1CC2=C(CC1)N(CC#C)N=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole (CAS No. 2098032-59-6)

The compound 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole (CAS No. 2098032-59-6) is a heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This thiopyrano-triazole derivative combines a triazole ring with a thiopyran scaffold, offering a versatile platform for further chemical modifications. Researchers are particularly interested in its click chemistry compatibility, which enables efficient conjugation with other functional groups.

In the context of drug discovery, 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole serves as a valuable intermediate for designing novel bioactive molecules. Its prop-2-yn-1-yl side chain allows for Huisgen cycloaddition reactions, a cornerstone of modern bioconjugation techniques. This property aligns with the growing demand for targeted therapies and precision medicine, where selective molecular interactions are paramount. The compound's sulfur-containing moiety also contributes to its potential in modulating enzyme inhibition and receptor binding.

From a materials science perspective, this compound exhibits intriguing properties for organic electronics and photovoltaic applications. The thiopyrano[3,4-d][1,2,3]triazole core demonstrates electron-rich characteristics, making it a candidate for charge transport materials in OLEDs or solar cells. Recent studies highlight its potential in supramolecular chemistry, where its planar structure facilitates π-π stacking interactions—a hot topic in nanotechnology research.

The synthesis of CAS No. 2098032-59-6 typically involves multistep organic reactions, including cyclization and alkyne functionalization. Optimizing its yield and purity remains a focus for process chemistry experts, especially given the compound's sensitivity to oxidative conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this molecule, addressing common queries about its stability and storage requirements.

Environmental and green chemistry considerations are increasingly relevant for compounds like 1-(Prop-2-yn-1-yl)-1H,4H,6H,7H-thiopyrano[3,4-d][1,2,3]triazole. Researchers are exploring catalyst-free synthetic routes and biodegradable derivatives to align with sustainability goals. This trend responds to the rising interest in eco-friendly chemical production—a frequently searched topic in scientific databases.

In summary, CAS No. 2098032-59-6 represents a multifaceted compound with cross-disciplinary applications. Its structural complexity and functional adaptability position it at the forefront of innovative chemical research, answering contemporary questions about molecular design and functional material development. As investigations continue, this compound is poised to contribute significantly to advancements in life sciences and advanced materials.